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Compound of Interest

Compound Name: 2-Isocyanatoethyl methacrylate

Cat. No.: B1223184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms, alternative names,

and key identifiers for 2-Isocyanatoethyl Methacrylate. This bifunctional monomer is of

significant interest in polymer chemistry and material science due to its methacrylate and

isocyanate functional groups, which allow for a wide range of polymerization and cross-linking

reactions.

Chemical Identity and Nomenclature
2-Isocyanatoethyl methacrylate is a chemical compound with the molecular formula

C₇H₉NO₃.[1] It is systematically named 2-isocyanatoethyl 2-methylprop-2-enoate according to

IUPAC nomenclature.[1][2] The presence of both a methacrylate group and an isocyanate

group allows it to be used in the synthesis of a variety of polymers with tailored properties.

A comprehensive list of its synonyms, alternative names, and identifiers is presented in the

table below for easy reference and comparison. This data has been compiled from various

chemical databases and supplier information.
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Identifier Type Identifier Source

IUPAC Name
2-isocyanatoethyl 2-

methylprop-2-enoate
[1][2]

CAS Number 30674-80-7 [1][3][4][5]

EC Number 250-284-7 [1][5]

UNII 828DBI7X91 [1]

UN Number 2206 [1][4]

Systematic Name
2-Propenoic acid, 2-methyl-, 2-

isocyanatoethyl ester
[1][6]

Systematic Name
Methacrylic acid, 2-

isocyanatoethyl ester
[1][6]

Common Abbreviation IEM [3][5]

Synonym
2-(Methacryloyloxy)ethyl

isocyanate
[1][5][7]

Synonym Isocyanoethyl methacrylate [1][6]

Synonym
beta-Isocyanatoethyl

methacrylate
[1][8]

Synonym
Methacryloyloxyethyl

isocyanate
[1][6]

Synonym
2-methacryloyloxyethyl

isocyanate
[1]

Trade Name Karenz MOI [1][9]

Depositor-Supplied Synonym
METHACRYLOYLOXYETHYL

ISOCYANATE
[1]

Depositor-Supplied Synonym
Metharcyclic acid, 2-

isocyanatoethyl ester
[1]

Depositor-Supplied Synonym
Metharcylic acid, 2-

isocyanatoethyl ester
[1]
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InChI

InChI=1S/C7H9NO3/c1-

6(2)7(10)11-4-3-8-5-9/h1,3-

4H2,2H3

[1]

InChIKey
RBQRWNWVPQDTJJ-

UHFFFAOYSA-N
[1]

SMILES CC(=C)C(=O)OCCN=C=O [1]

Logical Relationships of Nomenclature
The following diagram illustrates the relationship between the primary chemical name and its

various synonyms and identifiers. This visualization aids in understanding the hierarchical and

alternative naming conventions for 2-Isocyanatoethyl Methacrylate.
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Key Identifiers

Systematic Names

Synonyms & Trade Names

2-Isocyanatoethyl Methacrylate

CAS: 30674-80-7

IUPAC: 2-isocyanatoethyl 2-methylprop-2-enoate

IEM

2-(Methacryloyloxy)ethyl isocyanate

Karenz MOI

EC: 250-284-7

UNII: 828DBI7X91

2-Propenoic acid, 2-methyl-, 2-isocyanatoethyl ester

Click to download full resolution via product page

Caption: Nomenclature and identifier relationships for 2-Isocyanatoethyl Methacrylate.

Experimental Protocols
Detailed experimental protocols for the synthesis and application of 2-Isocyanatoethyl
Methacrylate are beyond the scope of this guide. However, researchers can refer to various

scientific publications and patents for specific methodologies. The synthesis generally involves
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the reaction of 2-hydroxyethyl methacrylate with a phosgene equivalent or the reaction of

methacrylic acid with 2-isocyanatoethanol.[2] Purification is typically achieved through

distillation under reduced pressure.

When handling this compound, it is crucial to consult the Safety Data Sheet (SDS) as it is

classified as a hazardous substance.[4][5][7] Proper personal protective equipment (PPE),

including gloves, safety glasses, and a respirator, should be used in a well-ventilated area.

This guide serves as a foundational resource for professionals working with 2-Isocyanatoethyl
Methacrylate, providing clarity on its nomenclature and facilitating accurate identification and

communication in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1223184#2-isocyanatoethyl-
methacrylate-synonyms-and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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